![molecular formula C13H16N4O4 B2793457 4-{[(4-nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide CAS No. 338761-80-1](/img/structure/B2793457.png)
4-{[(4-nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide
Overview
Description
The compound “4-{[(4-nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide” has a CAS number of 338761-80-1 . It is available for purchase for research purposes .
Chemical Reactions Analysis
Specific information on the chemical reactions involving this compound is not available .Physical And Chemical Properties Analysis
The molecular weight of this compound is 292.295. Other physical and chemical properties are not specified .Scientific Research Applications
Organic-Inorganic Hybrid Crystal Formation
This compound has been used in the synthesis of a novel organic-inorganic hybrid crystal, specifically 4-nitrobenzyl-4-aminopyridinium tetrachlorocuprate(II). The crystal was found to have interesting optical properties and good bactericidal activity against E. coli and S. aureus .
Optical Applications
The synthesized crystal mentioned above was found to have a low energy gap (2.41 eV), suggesting that the crystal could be a suitable semiconductor material for optical applications .
Antimicrobial Activity
The compound has shown good bactericidal activity against E. coli and S. aureus, making it potentially useful in the development of new antimicrobial agents .
Precursor in Medicinal Chemistry
The compound has been widely used as a precursor in medicinal chemistry, particularly in the fields of antidiabetic and antimigraine drugs, kinase inhibitors, reverse transcriptase inhibitors, and antibiotic, anti-fungal, and antimycobacterial agents .
Synthesis of Bioactive Aromatic Compounds
The compound, being an indole derivative, has been found in many important synthetic drug molecules. These molecules have shown a variety of biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
6. Research in Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and more Scientists with experience in various areas of research have used this compound in their studies, indicating its broad applicability in scientific research .
properties
IUPAC Name |
4-[(4-nitrophenyl)methoxyimino]piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O4/c14-13(18)16-7-5-11(6-8-16)15-21-9-10-1-3-12(4-2-10)17(19)20/h1-4H,5-9H2,(H2,14,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABABURUUTHNQLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=NOCC2=CC=C(C=C2)[N+](=O)[O-])C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(4-nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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